2-(Mesitylamino)-2-oxoethyl nicotinate

• IUPAC Name: [2-oxo-2-(2,4,6-trimethylanilino)ethyl] pyridine-3-carboxylate
• InChI: InChI=1S/C17H18N2O3/c1-11-7-12(2)16(13(3)8-11)19-15(20)10-22-17(21)14-5-4-6-18-9-14/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: MLKJMWGAMXAGGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC(=O)C2=CN=CC=C2)C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

2-(Mesitylamino)-2-oxoethyl nicotinate, also known as MANOEN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a member of the nicotinic acid ester family and is widely used in various fields such as medicinal chemistry, organic synthesis, and material science.

Scientific Research Applications

Polymorphism and Phase Transitions

Research on the polymorphism of related compounds, such as 2-(mesitylamino)nicotinic acid, reveals interesting phase transitions between polymorphic forms. Differential scanning calorimetry and microscopy showed transitions from two polymorphs to a more stable form, highlighting the thermodynamic stability and the impact of conformational polymorphism on compound properties. This study emphasizes the significance of polymorphism in the design and development of pharmaceutical formulations (Long et al., 2011).

Synthesis and Growth-Stimulating Activity

Innovative synthesis methods using conventional and non-conventional techniques, such as microwave irradiation and ultrasound activation, have been employed to create compounds with growth-stimulating activities. For example, 3-chloro-N,N-diethyl-N-(2-(mesitylamino)-2-oxoethyl)propan-1-aminium iodide demonstrated growth-stimulating effects on sweet sorghum seeds, indicating potential agricultural applications (Dauletbakov et al., 2021).

Antimicrobial and Antifungal Activities

Dipeptide derivatives based on N-(2-(2-hydrazinyl-2-oxoethylamino)-2-oxoethyl)-nicotinamide have shown promising antimicrobial and antifungal activities. These compounds were synthesized and evaluated for their activity against various pathogens, offering insights into new therapeutic agents for combating infections (Moustafa et al., 2018).

Oral Insulin Stability

The stability of oral insulin formulations is a significant challenge due to protease degradation. Studies involving modifications such as 2-(Dimethylamino)-2-oxoethyl 4-(4-guanidinobenzoyloxy)phenylacetate methanesulphonate have shown potential in inhibiting trypsin activity, thus improving insulin stability for oral delivery. This research contributes to the development of more effective diabetes treatments (Chen et al., 2015).

Modulation of Biological Pathways

Nicotinamide, a related compound, has been studied for its role in modulating multiple biological pathways, including oxidative stress and inflammation. It acts as a robust cytoprotectant and influences pathways tied to cellular survival, aging, and disease progression. Such studies elucidate the potential therapeutic applications of nicotinamide in various disorders, including immune system dysfunction, diabetes, and aging-related diseases (Maiese et al., 2009).

Mechanism of Action

Target of Action

For instance, methyl nicotinate, a related compound, is known to act as a peripheral vasodilator .

Mode of Action

Methyl nicotinate, for example, enhances local blood flow at the site of application through peripheral vasodilation .

Biochemical Pathways

Related compounds such as nicotine are known to be metabolized via the pyridine and pyrrolidine pathways . In these pathways, nicotine is catabolized into fumaric acid via several steps, which then enters the tricarboxylic acid (TCA) cycle .

Pharmacokinetics

Therapeutic peptides, which share some structural similarities with this compound, generally have poor oral bioavailability due to extensive proteolytic cleavage and low permeability . They are usually administered via intravenous, subcutaneous, or intramuscular routes .

Result of Action

Related compounds such as nad+ have been shown to regulate functionality attributes of innate and adaptive immune cells and contribute to inflammatory responses .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(Mesitylamino)-2-oxoethyl nicotinate. For instance, changes in pH, temperature, and the presence of other substances can affect the stability and activity of many compounds . .